Cas no 13826-10-3 (1,3-Isobenzofurandione, hexahydro-4,5-dimethyl-7-(2-methylpropyl)-)

• Product Name: 1,3-Isobenzofurandione, hexahydro-4,5-dimethyl-7-(2-methylpropyl)-
• CAS No: 13826-10-3
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 2657750
• PubChem ID: 11085839
• Update Time: 2025-04-21

1,3-Isobenzofurandione, hexahydro-4,5-dimethyl-7-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-7-(2-methylpropyl)-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione
• 6-Isobutyl-3,4-dimethylcyclohexane-1,2-dicarboxylic anhydride
• 3a,4,5,6,7,7a-Hexahydro-4,5-dimethyl-7-(2-methylpropyl)-1,3-isobenzofurandione
• 13826-10-3
• SCHEMBL7887802
• 1,3-Isobenzofurandione, hexahydro-4,5-dimethyl-7-(2-methylpropyl)-
• DTXSID50454716

• Inchi： 1S/C14H22O3/c1-7(2)5-10-6-8(3)9(4)11-12(10)14(16)17-13(11)15/h7-12H,5-6H2,1-4H3
• InChI Key： KRJWZSVZTBPCNN-UHFFFAOYSA-N
• SMILES： O1C(C2C(C)C(C)CC(CC(C)C)C2C1=O)=O

Computed Properties

• Exact Mass: 238.15689456Da
• Monoisotopic Mass: 238.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų